Cas no 20205-48-5 (7-azabicyclo[4.2.0]oct-3-en-8-one)

• Product Name: 7-azabicyclo[4.2.0]oct-3-en-8-one
• CAS No: 20205-48-5
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD00830733
• CID: 909252
• PubChem ID: 300278
• Update Time: 2025-07-28

7-azabicyclo[4.2.0]oct-3-en-8-one Chemical and Physical Properties

Names and Identifiers

• 7-azabicyclo[4.2.0]oct-3-en-8-one
• (+/-)-7-azabicyclo[4,2,0]oct-3-en-8-one
• (1R*,6S*)-7-azabicyclo[4.2.0]oct-3-en-8-one
• 7-Azabicyclo(4.2.0)oct-3-en-8-one
• 7-Aza-bicyclo< 4.2.0> oct-3-en-8-on
• 8-azabicyclo[4.2.0]oct-3-en-7-one
• 8-oxo-7-azabicyclo< 4.2.0> oct-2-ene
• 8-oxo-7-azabicyclo< 4.2.0> oct-3-ene
• AC1L6VYX
• CHEMBL361771
• cis-7-azabicyclo[4.2.0]oct-3-en-8-one
• CTK1A5646
• NSC174620
• SBB056302
• SureCN5937964
• 20205-48-5
• TS-01629
• 1,2,2a,3,6,6a-hexahydro-1-benzazet-2-one
• (+/-)-7-azabicyclo[4.2.0]oct-3-en-8-one
• CS-0056270
• 7-Azabicyclo[4.2.0]octa-3,7-dien-8-ol
• SCHEMBL5937964
• NSC-174620
• NSC 174620
• 77131-40-9
• AKOS006221679
• W18792
• 7-Azabicyclo[4.2.0]oct-3-en-8-one, (1R,6S)-rel-
• DTXSID70942281
• MFCD00830733
• IHROAFZNBVGGFN-UHFFFAOYSA-N
• 8-oxo-7-azabicyclo[4,2,0]oct-3-ene

• MDL： MFCD00830733
• Inchi： 1S/C7H9NO/c9-7-5-3-1-2-4-6(5)8-7/h1-2,5-6H,3-4H2,(H,8,9)
• InChI Key： IHROAFZNBVGGFN-UHFFFAOYSA-N
• SMILES： O=C1C2CC=CCC2N1

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Melting Point: 121.5 °C
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams